Cas no 1361609-28-0 (2-(2,3,5-Trichlorophenyl)nicotinonitrile)

• Product Name: 2-(2,3,5-Trichlorophenyl)nicotinonitrile
• CAS No: 1361609-28-0
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4912060
• Update Time: 2025-10-31

2-(2,3,5-Trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-Trichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-8-4-9(11(15)10(14)5-8)12-7(6-16)2-1-3-17-12/h1-5H
• InChI Key： NZJGKPCEOGUAKD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C#N)=CC=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 281.952
• Monoisotopic Mass: 281.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3,5-Trichlorophenyl)nicotinonitrile

Comprehensive Overview of 2-(2,3,5-Trichlorophenyl)nicotinonitrile (CAS No. 1361609-28-0)

2-(2,3,5-Trichlorophenyl)nicotinonitrile (CAS No. 1361609-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1361609-28-0, belongs to the class of nicotinonitrile derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a trichlorophenyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-(2,3,5-Trichlorophenyl)nicotinonitrile has increased, particularly in the context of small molecule drug development. Researchers are exploring its utility in designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound's nitrile group offers versatile functionalization opportunities, enabling the synthesis of more complex molecules. This adaptability has made it a subject of interest in high-throughput screening and medicinal chemistry.

From an industrial perspective, CAS 1361609-28-0 is often discussed in forums and publications related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently highlight its role in producing high-purity intermediates for preclinical studies. Its stability under various conditions also makes it suitable for scale-up processes, a critical factor for cost-effective production. Additionally, its compatibility with green chemistry principles has been explored, addressing the rising demand for sustainable synthetic methods.

The compound's nomenclature, 2-(2,3,5-Trichlorophenyl)nicotinonitrile, reflects its precise molecular structure, which includes a pyridine ring and a trichlorinated benzene fragment. This combination contributes to its distinct physicochemical properties, such as moderate solubility in organic solvents and thermal stability. These traits are particularly relevant for researchers working on crystallography and structure-activity relationship (SAR) studies, where molecular interactions are meticulously analyzed.

In the realm of intellectual property, 2-(2,3,5-Trichlorophenyl)nicotinonitrile has been cited in several patents related to heterocyclic compounds and their therapeutic applications. Its potential as a building block for biologically active molecules has spurred innovation in patent filings, particularly in oncology and neurology. This aligns with the broader trend of targeting specific enzyme pathways to develop precision medicines.

For laboratories and academic institutions, sourcing CAS 1361609-28-0 with high analytical purity is essential for reproducible results. Suppliers often emphasize HPLC validation and NMR characterization to ensure quality, addressing the stringent requirements of peer-reviewed research. The compound's spectroscopic data is well-documented, facilitating its identification and use in multistep syntheses.

As the scientific community continues to explore 2-(2,3,5-Trichlorophenyl)nicotinonitrile, its relevance in emerging technologies like AI-driven drug design cannot be overlooked. Computational models frequently incorporate such small molecules to predict binding affinities and optimize lead compounds. This intersection of cheminformatics and experimental chemistry underscores the compound's enduring value in modern research.